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Compound of Interest

Compound Name:
N,N,N-Tributylbutan-1-aminium

iodide (1/1)

Cat. No.: B077245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

N,N,N-Tributylbutan-1-aminium iodide (also known as Tetrabutylammonium iodide, TBAI).

Adherence to these procedures is critical to ensure personal safety and environmental

protection.

Immediate Safety and Hazard Information
N,N,N-Tributylbutan-1-aminium iodide is a quaternary ammonium salt that presents several

hazards. It is harmful if swallowed and causes skin and eye irritation.[1][2][3] In case of

exposure, follow the first-aid measures outlined below.
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Hazard Type Description First-Aid Measures

Oral Toxicity Harmful if swallowed.[1][2][3]

If swallowed, rinse mouth with

water. Call a poison center or

doctor if you feel unwell.[4][5]

Skin Irritation Causes skin irritation.[1][2]

If on skin, wash with plenty of

soap and water. If skin irritation

occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.[4][5]

Eye Irritation
Causes serious eye irritation.

[1][2]

If in eyes, rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.[2][4][5]

Respiratory Irritation
May cause respiratory tract

irritation.[2][6]

If inhaled, remove person to

fresh air. Get medical aid if

cough or other symptoms

appear.[6]

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects.[5][7]

Avoid release to the

environment.[5][7]

Personal Protective Equipment (PPE)
Before handling N,N,N-Tributylbutan-1-aminium iodide for any purpose, including disposal,

ensure the following personal protective equipment is worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Hand Protection: Wear suitable protective gloves.[6]

Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[6]
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Respiratory Protection: In case of dust formation, use a full-face respirator.[7]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of N,N,N-Tributylbutan-1-aminium

iodide is through a licensed waste disposal company. Do not dispose of this chemical down the

drain or in regular trash.

Step 1: Containment and Labeling

Ensure the waste N,N,N-Tributylbutan-1-aminium iodide is in a suitable, closed container.[2]

[3]

Clearly label the container with the chemical name: "N,N,N-Tributylbutan-1-aminium iodide"

or "Tetrabutylammonium iodide" and appropriate hazard symbols.

Step 2: Segregation of Waste

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents.[4][6]

Do not mix with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) office or the licensed disposal company.[5]

Step 3: Arrange for Professional Disposal

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.

The recommended disposal method is to offer surplus and non-recyclable solutions to a

licensed disposal company.[2][3]

An alternative, to be performed by licensed professionals, is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[2][3]

Step 4: Handling Spills
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In the event of a spill, avoid generating dust.[6]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[6]

Prevent the spill from entering drains or waterways.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N,N,N-

Tributylbutan-1-aminium iodide.
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Start: Have N,N,N-Tributylbutan-1-aminium
iodide for Disposal

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Secure in a Labeled,
Closed Container

Is there a spill?

Follow Spill Cleanup Protocol:
- Avoid dust

- Sweep/vacuum into container
- Prevent entry to drains

Yes

Step 3: Store in a Cool, Dry,
Well-Ventilated Area

No

Step 4: Contact Institutional EHS
for Waste Pickup

End: Professional Disposal
(Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for N,N,N-Tributylbutan-1-aminium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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